Cas no 923114-16-3 (N-(2-fluorophenyl)-2,5-dimethylfuran-3-carboxamide)

• Product Name: N-(2-fluorophenyl)-2,5-dimethylfuran-3-carboxamide
• CAS No: 923114-16-3
• MF: C₁₃H₁₂FNO₂
• MW: 233.238286972046
• CID: 5441360
• PubChem ID: 16648726
• Update Time: 2025-10-29

N-(2-fluorophenyl)-2,5-dimethylfuran-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• F3088-1658
• N-(2-fluorophenyl)-2,5-dimethylfuran-3-carboxamide
• starbld0002952
• STK950305
• Z28290658
• AKOS002309092
• 923114-16-3
• N-(2-Fluorophenyl)-2,5-dimethyl-3-furancarboxamide

• Inchi： 1S/C13H12FNO2/c1-8-7-10(9(2)17-8)13(16)15-12-6-4-3-5-11(12)14/h3-7H,1-2H3,(H,15,16)
• InChI Key： FENMTRKQUPUFFZ-UHFFFAOYSA-N
• SMILES： O1C(C)=CC(C(NC2=CC=CC=C2F)=O)=C1C

Computed Properties

• Exact Mass: 233.08520679g/mol
• Monoisotopic Mass: 233.08520679g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 285
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 42.2Ų

Experimental Properties

• Density: 1.241±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 267.0±40.0 °C(Predicted)
• pka: 12.14±0.70(Predicted)

Additional information on N-(2-fluorophenyl)-2,5-dimethylfuran-3-carboxamide

Introduction to N-(2-fluorophenyl)-2,5-dimethylfuran-3-carboxamide (CAS No. 923114-16-3)

N-(2-fluorophenyl)-2,5-dimethylfuran-3-carboxamide (CAS No. 923114-16-3) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and drug discovery. This compound belongs to the class of amides derived from furan derivatives, which are known for their diverse biological activities and potential therapeutic applications. The presence of a fluorophenyl moiety in its structure imparts unique electronic and steric properties, making it a valuable scaffold for designing novel bioactive molecules.

The chemical structure of N-(2-fluorophenyl)-2,5-dimethylfuran-3-carboxamide consists of a furan ring substituted with two methyl groups at the 2 and 5 positions, and an amide functional group attached to a 2-fluorophenyl group. This arrangement not only enhances the compound's solubility and bioavailability but also influences its interactions with biological targets. The fluorine atom in the phenyl ring is particularly noteworthy, as it can modulate the metabolic stability and binding affinity of the molecule.

In recent years, there has been a growing interest in exploring the pharmacological potential of furan-based compounds. The unique electronic properties of the furan ring make it an attractive scaffold for developing molecules with enhanced binding affinity to biological receptors. N-(2-fluorophenyl)-2,5-dimethylfuran-3-carboxamide, with its strategic substitution pattern, has been investigated for its potential role in various therapeutic areas, including central nervous system disorders, inflammation, and cancer.

One of the most compelling aspects of this compound is its potential as a lead molecule for drug development. The combination of the fluorophenyl group and the amide moiety provides a versatile platform for further chemical modification. This flexibility allows researchers to fine-tune the properties of the molecule, such as its solubility, metabolic stability, and target specificity. For instance, modifications at the methyl groups or the amide bond can be explored to optimize pharmacokinetic profiles and reduce off-target effects.

The synthesis of N-(2-fluorophenyl)-2,5-dimethylfuran-3-carboxamide involves multi-step organic transformations that highlight the synthetic prowess required in modern pharmaceutical chemistry. The introduction of the fluorine atom into the phenyl ring typically requires specialized methodologies to ensure high yield and purity. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been employed to achieve this transformation efficiently. These synthetic strategies not only underscore the complexity of working with such compounds but also demonstrate the advancements in synthetic organic chemistry that enable the production of complex molecular architectures.

Evaluation of N-(2-fluorophenyl)-2,5-dimethylfuran-3-carboxamide's biological activity has revealed promising results in preclinical studies. Initial assays have shown that this compound exhibits inhibitory effects on certain enzymes and receptors relevant to neurological disorders. The fluorine atom's ability to enhance binding interactions has been particularly noted in these studies, suggesting that it may improve drug efficacy compared to non-fluorinated analogs. Furthermore, preliminary toxicity studies indicate that the compound is well-tolerated at tested doses, paving the way for further development.

The role of computational chemistry in understanding and optimizing N-(2-fluorophenyl)-2,5-dimethylfuran-3-carboxamide's pharmacological properties cannot be overstated. Molecular modeling techniques have been utilized to predict how this compound interacts with biological targets at an atomic level. These simulations have provided valuable insights into key binding interactions and have guided rational design modifications aimed at enhancing potency and selectivity. By integrating experimental data with computational predictions, researchers can accelerate the drug discovery process significantly.

The broader implications of this compound extend beyond its immediate therapeutic applications. As part of a larger class of furan-based molecules, N-(2-fluorophenyl)-2,5-dimethylfuran-3-carboxamide) contributes to our understanding of how structural features influence biological activity. This knowledge is crucial for developing new drugs with improved efficacy and safety profiles. Moreover, studying compounds like this one helps in identifying new chemical space that can be explored for future drug candidates.

In conclusion, N-(2-fluorophenyl)-2,5-dimethylfuran-3-carboxamide (CAS No. 923114-16-3)) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and promising biological activities. Its synthesis showcases modern organic synthesis techniques while its preclinical evaluation suggests potential therapeutic benefits across multiple disease areas. As research continues to uncover new applications for this compound and related molecules, it is likely to play an increasingly important role in drug development efforts worldwide.